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molecular formula C6H4O4S B074381 Thiophene-2,3-dicarboxylic acid CAS No. 1451-95-2

Thiophene-2,3-dicarboxylic acid

Cat. No. B074381
CAS RN: 1451-95-2
M. Wt: 172.16 g/mol
InChI Key: HIHKYDVSWLFRAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09000006B2

Procedure details

A solution of 3-Methyl-thiophene-2-carboxylic acid (0.5 mol; 71.09 g) in aqueous 15% NaOH (2300 ml) was heated to 75-80° C. before KMnO4 (0.42 mol; 67.05 g) was added with stirring. After stirring at 75-80° C. for 30 min another portion of KMnO4 (0.42 mol; 67.05 g) was added. This was repeated another three times. After adding the last portion of KMnO4, stirring was continued at 75-80° C. for 30 min before the mixture was refluxed for 3 h with stirring. The hot mixture was submitted to vacuum filtration and the filtrate was acidified by addition on conc. aqueous HCl. The formed precipitate was separated, washed with water and dried in vacuo at 80° C. to give the title compound as a slightly yellowish solid (43.9 g). 1H NMR (d6-DMSO, 200 MHz): δ=7.78 (d, 1H), 7.37 (d, 1H).
Name
3-Methyl-thiophene-2-carboxylic acid
Quantity
71.09 g
Type
reactant
Reaction Step One
Name
KMnO4
Quantity
67.05 g
Type
reactant
Reaction Step One
Name
NaOH
Quantity
2300 mL
Type
reactant
Reaction Step One
Name
KMnO4
Quantity
67.05 g
Type
reactant
Reaction Step Two
Name
KMnO4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound
[Compound]
Name
solid

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:6]=[CH:5][S:4][C:3]=1[C:7]([OH:9])=[O:8].[O-:10][Mn](=O)(=O)=O.[K+].[OH-:16].[Na+]>>[S:4]1[CH:5]=[CH:6][C:2]([C:1]([OH:10])=[O:16])=[C:3]1[C:7]([OH:9])=[O:8] |f:1.2,3.4|

Inputs

Step One
Name
3-Methyl-thiophene-2-carboxylic acid
Quantity
71.09 g
Type
reactant
Smiles
CC1=C(SC=C1)C(=O)O
Name
KMnO4
Quantity
67.05 g
Type
reactant
Smiles
[O-][Mn](=O)(=O)=O.[K+]
Name
NaOH
Quantity
2300 mL
Type
reactant
Smiles
[OH-].[Na+]
Step Two
Name
KMnO4
Quantity
67.05 g
Type
reactant
Smiles
[O-][Mn](=O)(=O)=O.[K+]
Step Three
Name
KMnO4
Quantity
0 (± 1) mol
Type
reactant
Smiles
[O-][Mn](=O)(=O)=O.[K+]

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added
ADDITION
Type
ADDITION
Details
was added
STIRRING
Type
STIRRING
Details
stirring
TEMPERATURE
Type
TEMPERATURE
Details
was refluxed for 3 h
Duration
3 h
STIRRING
Type
STIRRING
Details
with stirring
FILTRATION
Type
FILTRATION
Details
The hot mixture was submitted to vacuum filtration
ADDITION
Type
ADDITION
Details
the filtrate was acidified by addition on conc. aqueous HCl
CUSTOM
Type
CUSTOM
Details
The formed precipitate was separated
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried in vacuo at 80° C.

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
S1C(=C(C=C1)C(=O)O)C(=O)O
[Compound]
Name
solid
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 43.9 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.